Boc-Leu-psi(CH2NH)Leu-OH
Description
Boc-Leu-psi(CH2NH)Leu-OH, also known as Boc-Leu-Phe-OH, is a synthetic peptide that has been used in a variety of scientific research applications. It is a dipeptide composed of two amino acids, leucine and phenylalanine, linked by a peptide bond. This peptide has been extensively studied due to its unique properties, which make it an attractive molecule for use in laboratory experiments.
Scientific Research Applications
Peptide Research
“Boc-Leu-psi(CH2NH)Leu-OH” has been used in peptide research, particularly in the synthesis of pseudopeptide analogs . These analogs have shown high biological activity in inhibiting the release of growth hormones, insulin, and glucagon .
Chemical Synthesis
Beyond the pharmaceutical realm, “Boc-Leu-psi(CH2NH)Leu-OH” finds its applications in the broader field of chemical synthesis . Its unique structural features and reactivity make it a valuable reagent in the creation of complex organic molecules with tailored properties .
Material Science
“Boc-Leu-psi(CH2NH)Leu-OH” has potential applications in material science. The unique physical and chemical properties of this compound make it a topic of extensive research in this field.
Pharmaceutical Formulation
The inclusion of peptide drugs in pharmaceutical formulations has become more contemporary and recurrent . “Boc-Leu-psi(CH2NH)Leu-OH” is one such peptide that has potential therapeutic applications .
Protein Binding
“Boc-Leu-psi(CH2NH)Leu-OH” is used in routine laboratory procedures such as binding enzymes or coupling peptides to carrier proteins . This helps in developing relationships between proteins and other cellular components .
Cancer Research
The cyclic peptide containing “Boc-Leu-psi(CH2NH)Leu-OH” shows high antiproliferative effects in an in vitro assay with A431 cancer cells . This suggests its potential application in cancer research .
properties
IUPAC Name |
(2S)-4-methyl-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentyl]amino]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H34N2O4/c1-11(2)8-13(19-16(22)23-17(5,6)7)10-18-14(15(20)21)9-12(3)4/h11-14,18H,8-10H2,1-7H3,(H,19,22)(H,20,21)/t13-,14-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGKJRVDWFEBEO-KBPBESRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CNC(CC(C)C)C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](CN[C@@H](CC(C)C)C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H34N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Leu-psi(CH2NH)Leu-OH | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Fmoc-[D]Leu-OH](/img/structure/B613611.png)
![Fmoc-[15N]Tyr-OH](/img/structure/B613612.png)
